Cas no 94341-53-4 (methyl 4-(azidomethyl)benzoate)

• Product Name: methyl 4-(azidomethyl)benzoate
• CAS No: 94341-53-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 752329
• PubChem ID: 11240942
• Update Time: 2025-04-19

methyl 4-(azidomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(azidomethyl)-, methyl ester
• methyl 4-(azidomethyl)benzoate
• YSZCJ011
• EN300-1217156
• F2157-0562
• 94341-53-4
• WPYTUYIOZGWZJN-UHFFFAOYSA-N
• AKOS010631903
• DTXSID50459766
• SCHEMBL13591062
• 4-Azidomethyl-benzoic acid methyl ester

• Inchi： 1S/C9H9N3O2/c1-14-9(13)8-4-2-7(3-5-8)6-11-12-10/h2-5H,6H2,1H3
• InChI Key： WPYTUYIOZGWZJN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(CN=[N+]=[N-])=CC=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters